4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 4-[(1-methylbenzimidazol-2-yl)methyl]benzoic acid
• InChI: InChI=1S/C16H14N2O2/c1-18-14-5-3-2-4-13(14)17-15(18)10-11-6-8-12(9-7-11)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: AKRBYYFWNOYQJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CC3=CC=C(C=C3)C(=O)O

Description

4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzoate (7.0 g, 25 mmol) in methanol was treated with 2.5 N sodium hydroxide, heated at reflux temperature for 2 h, cooled to room temperature and concentrated in vacuo. The residue was dissolved in water and acidified with 6N HCl solution and filtered. The filtercake was air dried to afford 4-[(1-methyl-1H-benzoimidazol-2-yl)methyl]benzoic acid in 81% yield; 1H NMR (400 MHz, DMSO-d6): 7.90 (d, J=8 Hz, 2H), 7.57 (d, J=8 Hz, 1H), 7.49 (d, J=8 Hz, 1H), 7.40 (d, J=8 Hz, 2H), 7.17-7.20 (m, 2H), 4.39 (s, 2H), 3.70 (s, 3H). LCMS (ESI+) 276 (MH+).